5-((4-(3,4-Dimethylphenyl)thiazol-2-yl)methyl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]methyl]-3-(4-ethoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C22H21N3O2S/c1-4-26-18-9-7-16(8-10-18)22-24-20(27-25-22)12-21-23-19(13-28-21)17-6-5-14(2)15(3)11-17/h5-11,13H,4,12H2,1-3H3
• InChI Key: VASNMLPTFFXRLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=N2)CC3=NC(=CS3)C4=CC(=C(C=C4)C)C
• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol

Description

5-((4-(3,4-Dimethylphenyl)thiazol-2-yl)methyl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C22H21N3O2S and its molecular weight is 391.49. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A series of derivatives containing the 1,2,4-oxadiazole moiety have demonstrated significant potential in anticancer research. These compounds have shown promising activity against various cancer cell lines, including breast, lung, prostate, and colon cancers. Specifically, a study synthesized 2-{3-{4-[(5-aryl-1,2,4-oxadiazol-3-yl)methoxy]phenyl}isoxazol-5-yl}-N-(3,4,5-trimethylphenyl)thiazol-4-amine derivatives and evaluated their anticancer efficacy against multiple human cancer cell lines, revealing good to moderate activity (Yakantham, Sreenivasulu, & Raju, 2019). Another study developed substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, finding them to exhibit moderate to excellent anticancer activity compared to the reference drug etoposide (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Nematocidal Activity

Research into 1,2,4-oxadiazole derivatives has also explored their potential as nematocides. A study on novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group revealed significant nematocidal activity against Bursaphelenchus xylophilus, a nematode species. These compounds outperformed the commercial seed coating agent Tioxazafen in terms of corrected mortality and also exhibited promising druggability properties (Liu, Wang, Zhou, & Gan, 2022).

Corrosion Inhibition

The application of 1,3,4-oxadiazole derivatives extends to corrosion inhibition, particularly for mild steel in sulfuric acid. In a study, three derivatives demonstrated the formation of a protective layer on mild steel, evident from increased charge transfer resistance and supported by SEM micrographs. These inhibitors displayed mixed-type behavior and adhered to the Langmuir adsorption isotherm, suggesting a combination of physisorption and chemisorption (Ammal, Prajila, & Joseph, 2018).

Antimicrobial and Antiproliferative Activities

Synthesis of N-Mannich bases of 1,3,4-oxadiazole demonstrated potent antimicrobial and antiproliferative activities. Specific compounds showed broad-spectrum antibacterial effectiveness and significant anti-proliferative activity against various cancer cell lines (Al-Wahaibi, Mohamed, Tawfik, Hassan, & El-Emam, 2021).